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Compound of Interest

Compound Name: 6-Nitropiperonal

Cat. No.: B016318

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information and detailed handling
precautions for 6-Nitropiperonal (CAS No. 712-97-0). The following sections offer a
comprehensive overview of its properties, hazards, and recommended safety protocols to
ensure its safe use in a laboratory setting.

Section 1: Chemical and Physical Properties

6-Nitropiperonal is a yellow, crystalline powder utilized as an intermediate in organic
synthesis, particularly in the development of pharmaceuticals and fragrances. A summary of its
key quantitative properties is presented in Table 1.
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Property Value Reference
Molecular Formula CsHsNOs
Molecular Weight 195.13 g/mol
Melting Point 93-94 °C
Boiling Point 331.78 °C (estimate)
Density 1.5671 g/cm3 (estimate)
Slightly soluble in DMSO and
Solubility heated ethanol. Sparingly
soluble in water.
Yellow to light orange or green
Appearance

powder/crystal.

Section 2: Hazard Identification and GHS

Classification

6-Nitropiperonal is classified as a hazardous substance. The Globally Harmonized System

(GHS) classification and associated hazard statements are outlined in Table 2.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.
Specific Target Organ Toxicity - ]

) ) H335: May cause respiratory
Single Exposure (Respiratory 3

tract irritation)

irritation.

Signal Word: Warning

Section 3: Toxicological Information
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The primary routes of exposure are dermal contact, inhalation, and eye contact. Ingestion is
also a potential route of exposure.

Acute Toxicity:
¢ Intravenous LD50 (Mouse): 56 mg/kg

Mechanism of Toxicity: While specific signaling pathways for 6-Nitropiperonal are not
extensively documented, the toxicity of nitroaromatic compounds is generally understood to
involve the enzymatic reduction of the nitro group. This process can lead to the generation of
reactive oxygen species (ROS), inducing oxidative stress and cellular damage.
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Generalized Toxicity Pathway of Nitroaromatic Compounds
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Generalized toxicity pathway of nitroaromatic compounds.
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Section 4: Safe Handling and Experimental
Protocols

Adherence to strict safety protocols is mandatory when handling 6-Nitropiperonal. The
following workflow and detailed protocols are designed to minimize exposure risk.

 To cite this document: BenchChem. [6-Nitropiperonal: A Comprehensive Technical Guide to
Safe Handling for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016318#6-nitropiperonal-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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